3-Methylpent-1-yn-3-amine hydrobromide

• Molecular Formula: C6H12BrN
• Molecular Weight: 178.07 g/mol
• SMILES: CCC(C)(C#C)N.Br
• InChI: InChI=1S/C6H11N.BrH/c1-4-6(3,7)5-2;/h1H,5,7H2,2-3H3;1H
• InChIKey: IXEZJABYDBTGCT-UHFFFAOYSA-N

3-Methylpent-1-yn-3-amine Hydrobromide: Technical Profile

3-Methylpent-1-yn-3-amine hydrobromide (CAS 410530-70-0) is a hydrobromide salt of a tertiary aliphatic amine featuring a terminal alkyne moiety . The free base, 3-methylpent-1-yn-3-amine (CAS 18369-96-5), has a molecular weight of 97.16 g/mol and a computed XLogP3-AA of 0.5, while salt formation with HBr increases the molecular weight to 178.07 g/mol [1]. This compound serves primarily as a pharmaceutical intermediate and organic synthesis building block, with its terminal alkyne enabling click chemistry and coupling reactions, and its amine group providing nucleophilic reactivity [2].

Hydrobromide salt ensures defined stoichiometry for synthetic workflows

Solid form supports safer handling and accurate weighing versus liquid free base

Terminal alkyne enables click chemistry and alkyne-based coupling reactions

• [1] PubChem. 3-Methylpent-1-yn-3-amine. Compound Summary CID 247769. Accessed 2026. View Source
• [2] Kuujia. Cas no 108575-32-2 (3-Methylpent-1-yn-3-amine hydrochloride). Technical Description. Accessed 2026. View Source

Why Hydrobromide Salt Substitution Fails

Direct substitution of 3-methylpent-1-yn-3-amine hydrobromide with the free base (CAS 18369-96-5) or hydrochloride salt (CAS 108575-32-2) is technically invalid due to distinct physicochemical properties that affect experimental reproducibility and formulation behavior. The hydrobromide salt has a molecular weight of 178.07 g/mol versus 97.16 g/mol for the free base and 133.62 g/mol for the hydrochloride, representing a mass difference of 83% relative to free base that fundamentally alters molar calculations, stoichiometry, and concentration-dependent assays [1]. Furthermore, hydrobromide salts generally exhibit different solubility profiles, hygroscopicity, and stability characteristics compared to hydrochloride counterparts—parameters that directly influence handling, storage, and in vitro assay performance. In biochemical systems, the counterion can modulate cellular permeability and target engagement, making salt form selection a critical variable that cannot be assumed equivalent without empirical validation [2].

Free Base (CAS 18369-96-5)

83% lower molecular weight alters molar calculations; liquid with low flash point may affect handling safety and assay reproducibility.

Hydrochloride Salt (CAS 108575-32-2)

Different counterion can shift solubility, hygroscopicity, and cellular permeability; direct stoichiometric and performance equivalence cannot be assumed.

• [1] PubChem. 3-Methylpent-1-yn-3-amine. Compound Summary CID 247769. Accessed 2026. View Source
• [2] Kuujia. Cas no 108575-32-2 (3-Methylpent-1-yn-3-amine hydrochloride). Technical Description. Accessed 2026. View Source

Comparative Evidence: Hydrobromide vs. Free Base & HCl Salt

Molecular Weight Differential

3-Methylpent-1-yn-3-amine hydrobromide exhibits a molecular weight of 178.07 g/mol, which is 83.3% higher than the free base (97.16 g/mol) and 33.3% higher than the hydrochloride salt (133.62 g/mol) [1]. This mass differential necessitates precise stoichiometric adjustment in any synthetic or formulation workflow—a 1 mmol quantity requires 178.07 mg of hydrobromide versus only 97.16 mg of free base. For reactions where exact molar equivalence is critical (e.g., click chemistry conjugation, amine coupling), failure to account for this difference leads to systematic under-dosing or over-dosing of the active amine species.

MW Differential

Reported

178.07 g/mol (HBr salt) vs 97.16 (free base) / 133.62 (HCl salt); +83.3% and +33.3%

Salt selection alters molar stoichiometry calculations

Adjust stoichiometry when switching salt forms

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	178.07
Comparator Or Baseline	Free base: 97.16; Hydrochloride salt: 133.62
Quantified Difference	+83.3% vs. free base; +33.3% vs. HCl salt
Conditions	Calculated from molecular formulas: C₆H₁₂BrN (hydrobromide) vs. C₆H₁₁N (free base) vs. C₆H₁₂ClN (hydrochloride)

Why This Matters

Molar mass directly determines the mass of compound required for any concentration-defined experiment; selecting the correct salt form prevents systematic quantitative errors in synthesis and assay preparation.

• [1] PubChem. 3-Methylpent-1-yn-3-amine. Compound Summary CID 247769. Accessed 2026. View Source

Purity and Physical Form

Commercially available 3-methylpent-1-yn-3-amine hydrobromide is specified at ≥95% purity (HPLC) from major suppliers . The free base (CAS 18369-96-5) is also available at ≥95% purity . While the purity specification appears equivalent, the physical form differs: the hydrobromide is a solid at ambient temperature, whereas the free base is a liquid with a boiling point of approximately 124°C at 760 mmHg and a flash point of 23.7°C, classifying it as a highly flammable liquid [1]. This physical state differential has direct implications for handling, storage, and shipping conditions.

Purity & Physical State

Reported

≥95% purity; solid hydrobromide vs liquid free base (flash point 23.7°C)

Physical state affects handling and storage safety

Solid form may reduce flammability concerns

Evidence Dimension	Commercial purity and physical form
Target Compound Data	≥95% purity; solid salt form
Comparator Or Baseline	Free base: ≥95% purity; liquid at RT; flash point 23.7°C
Quantified Difference	Equivalent purity; distinct physical states
Conditions	Supplier specifications (AKSci, Sigma-Aldrich, ChemIndex)

Why This Matters

Physical state determines handling requirements: solids are generally easier to weigh accurately and pose lower flammability risks during storage and shipping compared to volatile liquids with low flash points.

• [1] PubChem. 3-Methylpent-1-yn-3-amine. GHS Classification. Accessed 2026. View Source

Antifungal Activity of Free Base

The free base form (3-methylpent-1-yn-3-amine) has demonstrated antimicrobial activity against several fungal strains, including Aspergillus flavus, Penicillium chrysogenum, Trichoderma viride, Cladosporium cladosporioides, Cladosporium herbarum, and Cochliobolus heterostrophus . This compound has been identified in leaf extracts, suggesting a natural product origin . Notably, quantitative MIC values or comparative data against reference antifungals are not available in the current literature. The hydrobromide salt form has not been directly evaluated for antimicrobial activity, but the free base data provides a baseline for potential applications.

Antifungal Spectrum

Data to verify

Active against A. flavus, P. chrysogenum, T. viride, C. cladosporioides, C. herbarum, C. heterostrophus (qualitative)

Reported baseline activity; salt form untested

MIC values not available; direct testing required

Evidence Dimension	Antimicrobial activity spectrum
Target Compound Data	Active against A. flavus, P. chrysogenum, T. viride, C. cladosporioides, C. herbarum, C. heterostrophus
Comparator Or Baseline	No quantitative comparator data available
Quantified Difference	Not quantified; qualitative activity reported only
Conditions	Not specified in available literature

Why This Matters

The free base exhibits a broad antifungal spectrum; the hydrobromide salt may retain this activity while offering improved handling properties, though direct comparative testing is required for confirmation.

Applications of 3-Methylpent-1-yn-3-amine Hydrobromide

Click Chemistry Bioconjugation

The terminal alkyne moiety of 3-methylpent-1-yn-3-amine hydrobromide enables copper-catalyzed azide-alkyne cycloaddition (CuAAC) for bioconjugation and labeling applications [1]. The solid hydrobromide salt form facilitates accurate weighing for stoichiometry-sensitive click reactions, whereas the liquid free base (flash point 23.7°C) requires more stringent handling and presents flammability concerns during storage . For laboratories synthesizing triazole-linked probes or performing polymer modifications, the hydrobromide salt offers practical advantages in workflow reproducibility.

Pharmaceutical Intermediate Synthesis

As a building block containing both a nucleophilic primary amine and a terminal alkyne, this compound serves in the synthesis of more complex pharmaceutical intermediates [1]. The defined molecular weight of 178.07 g/mol for the hydrobromide salt ensures accurate molar calculations when scaling reactions . In multi-step synthetic sequences, consistent salt form selection prevents cumulative errors that could compromise yield calculations and process validation .

Antifungal Screening & Natural Product Derivatives

The free base has demonstrated activity against multiple fungal strains including Aspergillus flavus, Penicillium chrysogenum, and Trichoderma viride, and has been detected in leaf extracts, indicating a natural product origin [1]. The hydrobromide salt may serve as a stable, solid starting material for synthesizing structural analogs or propargylamine derivatives with enhanced antifungal properties. This application scenario is particularly relevant for agrochemical discovery programs targeting plant pathogens and for natural product chemistry investigations.

Catalysis and Methodology Development

The compound's terminal alkyne and amine functionalities make it a versatile substrate for developing new synthetic methodologies, including copper-catalyzed couplings, amine alkylations, and propargylamine transformations [1]. The hydrobromide salt form ensures consistent reactivity profiles across batches, a critical requirement for reproducible method development and optimization studies. Researchers investigating metal-catalyzed C-N bond formation or alkyne functionalization reactions benefit from the defined salt composition.

Application

Selection Property

Validation Focus

Click Chemistry Bioconjugation

Solid salt form for stoichiometry control

CuAAC reproducibility and handling review

Pharmaceutical Intermediate Synthesis

Defined salt composition for molar scale-up

Reaction scaling and process consistency

Antifungal Screening & Natural Product Derivatives

Free base qualitative activity as baseline

Hydrobromide salt activity requires direct testing

Catalysis and Methodology Development

Consistent salt form across synthesis batches

Method reproducibility and substrate scope review

• [1] Kuujia. Cas no 108575-32-2 (3-Methylpent-1-yn-3-amine hydrochloride). Technical Description. Accessed 2026. View Source